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Compound of Interest

Compound Name: 4-Ethylmorpholine

Cat. No.: B086933

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylmorpholine (NEM), a
versatile heterocyclic amine. It details its physicochemical properties, primary applications, and
relevant experimental protocols, with a focus on its utility in chemical synthesis and industrial
processes.

Core Properties and Specifications

4-Ethylmorpholine is a colorless to light yellow liquid known for its distinct amine-like odor[1].
It is a tertiary amine widely used as a catalyst, solvent, and chemical intermediate[1][2][3].

The fundamental properties of 4-Ethylmorpholine are summarized in the table below,
compiled from various chemical data sources.
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Property Value Reference(s)
CAS Number 100-74-3 [1][4]
Molecular Formula CeH13NO [11[415]
Molecular Weight 115.17 g/mol [41[5]
Appearance Colorl.ess' to slightly yellow (1176}
clear liquid
Odor Ammonia-like [1][5][6]
Melting Point -63 °C [1][4]1[6]
Boiling Point 138-139 °C [1][41[6]
Density 0.91 g/mL at 20 °C [4][6][7]
Vapor Pressure 8.1 hPa at 20 °C [6]
Refractive Index (n20/D) ~1.441 [1][4][6]
pKa 7.67 at 25 °C [6]
LogP 0.08 at 24.6 °C [6][8]

4-Ethylmorpholine's miscibility with water and solubility in organic solvents make it a versatile
component in various reaction media[2][9].

Solvent Solubility Reference(s)

Water Miscible [2][9]

) Soluble in ethanol, methanol,
Organic Solvents [2][10]
ether, and acetone

4-Ethylmorpholine is a flammable liquid and is classified as corrosive and toxic[4][11]. Proper
safety precautions are mandatory when handling this chemical.
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Parameter Value Reference(s)
Flash Point 30 °C (86 °F) - closed cup [41[10][11]
Autoignition Temperature 160 °C

Explosive Limit 1.9% (vIv) [6]

Flammable Liquid 3, Acute
Hazard Classifications Toxicity 3 (Dermal), Skin [4][11]
Corrosion 1B

Hazard Statements H226, H302, H311, H314 [4][11]

Store below +30°C in a dry,
Storage Temperature ] [6]119]
well-ventilated place

Incompatibilities Strong oxidizing agents [6]119]

Key Applications and Roles

4-Ethylmorpholine serves multiple functions across research and industry, primarily valued for
its catalytic activity and role as a synthetic building block.

e Polyurethane Catalyst: It is extensively used as a catalyst, particularly a gelling catalyst, in
the production of polyurethane (PU) foams[6][9][12]. It helps control the reaction between
isocyanates and polyols[13][14].

» Organic Synthesis: It functions as a solvent and a base in various organic reactions[1][2]. It
is used to couple carboxylic groups and as a reagent in the synthesis of pharmaceuticals
and agrochemicals[1][4].

o Pharmaceutical and Drug Discovery: The morpholine scaffold is a privileged structure in
medicinal chemistry, often incorporated to improve pharmacokinetic properties[15][16]. 4-
Ethylmorpholine serves as a key intermediate in the synthesis of more complex,
biologically active molecules[1][3].

» Corrosion Inhibitors: It is a component in the formulation of corrosion inhibitors, especially for
metals in the oil and gas industry[1].
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Experimental Protocols and Methodologies

The following sections provide detailed methodologies for common experimental procedures

involving 4-Ethylmorpholine.

A standard method for synthesizing 4-Ethylmorpholine is the N-alkylation of morpholine with

an ethylating agent, such as bromoethane[3][17].

Objective: To synthesize 4-Ethylmorpholine via nucleophilic substitution.

Materials:

Morpholine

Bromoethane

Sodium hydroxide (50% solution)

Diethyl ether (or other suitable extraction solvent)

Anhydrous sodium sulfate

Reaction flask with reflux condenser and stirring mechanism

Separatory funnel

Procedure:

Equip a round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping
funnel.

Charge the flask with morpholine.

While cooling and stirring the flask, slowly add bromoethane from the dropping funnel.
Maintain the reaction temperature below 70 °C[3].

After the addition is complete, heat the mixture to reflux and maintain for approximately 6
hours to ensure the reaction goes to completion[3].
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e Cool the reaction mixture to room temperature.

o Neutralize the mixture by adding a 50% sodium hydroxide solution until it is strongly alkaline.
This converts the hydrobromide salt of the product into the free amine and separates it into
an oily layer[3].

o Transfer the mixture to a separatory funnel. Separate the organic layer.

o Extract the aqueous layer with diethyl ether (2-3 times) to recover any dissolved product[3].
o Combine all organic layers and dry over anhydrous sodium sulfate[17].

« Filter to remove the drying agent, and remove the solvent (ether) by rotary evaporation.

e The resulting crude product can be purified by distillation to yield pure 4-Ethylmorpholine.
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Diagram 1: General workflow for the synthesis of 4-Ethylmorpholine.

4-Ethylmorpholine acts as a tertiary amine catalyst that accelerates both the gelling (urethane
formation) and blowing (urea formation and CO:z release) reactions in PU foam production[9]
[12][13].

Objective: To prepare a flexible polyurethane foam using 4-Ethylmorpholine as a catalyst.

Materials:

Polyol (e.g., a polyether polyol)

Toluene diisocyanate (TDI) or Methylene diphenyl diisocyanate (MDI)

Deionized water (blowing agent)

Silicone surfactant (foam stabilizer)
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e 4-Ethylmorpholine (gelling catalyst)

e Optional: Co-catalyst (e.g., an organotin compound for gelling, or a blowing catalyst like
BDMAEE)

e Mixing vessel, high-speed mixer
Procedure:

 In a suitable container, accurately weigh and pre-mix the polyol, deionized water, silicone
surfactant, and 4-Ethylmorpholine. Stir until a homogeneous mixture is obtained.

e This is often referred to as the "B-side" or resin blend.
» In a separate, dry container, weigh the required amount of isocyanate (the "A-side").

e Rapidly add the isocyanate (A-side) to the resin blend (B-side) and immediately begin high-
speed mixing for 5-10 seconds.

¢ Quickly pour the reacting mixture into a mold or on a surface where it can rise freely.

o Observe the cream time (start of reaction), rise time (end of foam expansion), and tack-free
time (surface is no longer sticky).

» Allow the foam to cure at room temperature or in an oven according to the specific
formulation requirements. The catalyst, 4-Ethylmorpholine, will influence the speed of these
curing reactions[18].
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Diagram 2: Role of 4-Ethylmorpholine in polyurethane foam catalysis.

Role in Organocatalysis and Drug Development

In drug discovery and organic synthesis, the morpholine moiety is valued for conferring
desirable properties like water solubility and metabolic stability[16]. As a tertiary amine, 4-
Ethylmorpholine can act as a hon-nucleophilic base or as a component in more complex
organocatalytic systems. For instance, in a Michael addition, it can serve as a base to generate
the nucleophilic enolate or enamine intermediate required for the reaction.

The logical workflow involves the deprotonation of a pro-nucleophile, which then attacks an
electrophilic Michael acceptor. The catalyst is regenerated at the end of the cycle.
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Diagram 3: Logical workflow of 4-Ethylmorpholine as a base in a Michael reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]

¢ 2. solubilityofthings.com [solubilityofthings.com]

¢ 3. 4-Ethylmorpholine [chembk.com]

o 4. 4-Ethylmorpholine 97 100-74-3 [sigmaaldrich.com]

¢ 5. Ethylmorpholine | C6H13NO | CID 7525 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 6. N-Ethylmorpholine | 100-74-3 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b086933?utm_src=pdf-body-img
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.benchchem.com/product/b086933?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/00555
https://www.solubilityofthings.com/4-ethylmorpholine
https://www.chembk.com/en/chem/4-Ethylmorpholine
https://www.sigmaaldrich.com/KR/ko/product/aldrich/109932
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8667476.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. N-Z FNLBH >97.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
8. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

9. 4-Ethylmorpholine, 98% 500 mL | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

10. 4-Ethylmorpholine | 100-74-3 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

11. 4-Ethylmorpholine = 97.0 GC 100-74-3 [sigmaaldrich.com]

12. High Quality PU Catalyst N-Ethylmorpholine / Nem CAS 100-74-3 [gvchem.com]
13. Preparation of rigid polyurethane foams using low-emissio... [degruyterbrill.com]
14. nbinno.com [nbinno.com]

15. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC
[pmc.ncbi.nlm.nih.gov]

16. Morpholine as a privileged structure: A review on the medicinal chemistry and
pharmacological activity of morpholine containing bioactive molecules - PubMed
[pubmed.ncbi.nim.nih.gov]

17. N-Ethylmorpholine synthesis - chemicalbook [chemicalbook.com]
18. nbinno.com [nbinno.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethylmorpholine (CAS
100-74-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086933#4-ethylmorpholine-cas-number-100-74-3-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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